3-(3-methoxyphenyl)-N-methyl-N-(oxolan-2-ylmethyl)propanamide
Overview
Description
3-(3-methoxyphenyl)-N-methyl-N-(oxolan-2-ylmethyl)propanamide is a chemical compound that belongs to the class of amides. This compound has been studied for its potential use in various scientific research applications, particularly in the field of neuroscience.
Mechanism of Action
The exact mechanism of action of 3-(3-methoxyphenyl)-N-methyl-N-(oxolan-2-ylmethyl)propanamide is not fully understood. However, it has been found to act as a positive allosteric modulator of the GABAB receptor, which is involved in the regulation of neurotransmitter release and synaptic plasticity.
Biochemical and Physiological Effects:
Studies have shown that 3-(3-methoxyphenyl)-N-methyl-N-(oxolan-2-ylmethyl)propanamide has anxiolytic and antidepressant effects. It has also been found to reduce neuropathic pain in animal models. Additionally, it has been shown to have anticonvulsant and muscle relaxant effects.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(3-methoxyphenyl)-N-methyl-N-(oxolan-2-ylmethyl)propanamide in lab experiments is its ability to selectively target the GABAB receptor. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on 3-(3-methoxyphenyl)-N-methyl-N-(oxolan-2-ylmethyl)propanamide. One direction is to further investigate its mechanism of action and its potential use in the treatment of various neurological disorders. Another direction is to study its pharmacokinetics and pharmacodynamics in order to optimize its therapeutic potential. Additionally, research could be conducted to investigate its potential use as a tool for studying the GABAB receptor and its role in neurotransmitter release and synaptic plasticity.
Synthesis Methods
The synthesis of 3-(3-methoxyphenyl)-N-methyl-N-(oxolan-2-ylmethyl)propanamide involves the reaction of 3-methoxyphenylacetic acid with N-methyl-N-(oxolan-2-ylmethyl)amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with thionyl chloride to obtain the final product.
Scientific Research Applications
3-(3-methoxyphenyl)-N-methyl-N-(oxolan-2-ylmethyl)propanamide has been studied for its potential use in various scientific research applications. One such application is in the field of neuroscience, where it has been found to have anxiolytic and antidepressant effects. It has also been studied for its potential use in the treatment of neuropathic pain.
properties
IUPAC Name |
3-(3-methoxyphenyl)-N-methyl-N-(oxolan-2-ylmethyl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO3/c1-17(12-15-7-4-10-20-15)16(18)9-8-13-5-3-6-14(11-13)19-2/h3,5-6,11,15H,4,7-10,12H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTBQIZNZOMUEJT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1CCCO1)C(=O)CCC2=CC(=CC=C2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-methoxyphenyl)-N-methyl-N-(oxolan-2-ylmethyl)propanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(4-chlorophenyl)methyl]-3-pyrazol-1-ylbenzamide](/img/structure/B6638934.png)
![N-[3-(pyridin-4-ylmethylcarbamoylamino)phenyl]acetamide](/img/structure/B6638948.png)
![N-[(3,4-dihydro-2H-1lambda~4~-thiophen-5-yl)methyl]-4-(furan-2-carbonyl)piperazine-1-carboxamide](/img/structure/B6638956.png)
![[4-(Cyclopropylmethyl)piperazin-1-yl]-pyridin-4-ylmethanone](/img/structure/B6638960.png)
![5-chloro-1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-2,3-dihydroindole](/img/structure/B6638988.png)
![(3-methyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl)-thiophen-2-ylmethanone](/img/structure/B6638992.png)
